Cas no 5426-39-1 (1,3-dibromo-2-propan-2-yloxypropane)

• Product Name: 1,3-dibromo-2-propan-2-yloxypropane
• CAS No: 5426-39-1
• MF: C₆H₁₂Br₂O
• MW: 259.96688079834
• CID: 1588045
• PubChem ID: 225033
• Update Time: 2025-04-21

1,3-dibromo-2-propan-2-yloxypropane Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-propan-2-yloxypropane
• 1.3-Dibrom-2-isopropyloxy-propan
• 1,3-dibromo-2-(propan-2-yloxy)propane
• AR-1B6806
• KST-1B6446
• AC1L5DQO
• CTK5A0237
• AC1Q27LA
• NSC14092
• 1,3-dibromo-2-isopropoxy-propane
• 1,3-Dibrom-2-isopropoxy-propan
• 1.3-Dibrom-2-isopropyloxy-propan; 1,3-dibromo-2-(propan-2-yloxy)propane; AR-1B6806; KST-1B6446; AC1L5DQO; CTK5A0237; AC1Q27LA; NSC14092; 1,3-dibromo-2-isopropoxy-propane; 1,3-Dibrom-2-isopropoxy-propan;
• 5426-39-1
• DTXSID70279766
• EN300-36480618
• NSC-14092

• Inchi： 1S/C6H12Br2O/c1-5(2)9-6(3-7)4-8/h5-6H,3-4H2,1-2H3
• InChI Key： JEAOJJGVGMVMFZ-UHFFFAOYSA-N
• SMILES： BrCC(CBr)OC(C)C

Computed Properties

• Exact Mass: 257.92546
• Monoisotopic Mass: 257.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 62.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.614
• Boiling Point: 245°C at 760 mmHg
• Flash Point: 96°C
• Refractive Index: 1.495
• PSA: 9.23